(E)-ethyl 2-(3-(but-2-en-1-yl)-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-[(E)-but-2-enyl]-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl]acetate
• InChI: InChI=1S/C17H21N5O4/c1-5-7-8-20-15(24)13-14(19(4)17(20)25)18-16-21(10-12(23)26-6-2)11(3)9-22(13)16/h5,7,9H,6,8,10H2,1-4H3/b7-5+
• InChI Key: GPTRAFNDOTTYBA-FNORWQNLSA-N
• Canonical SMILES: CCOC(=O)CN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC=CC)C
• Isomeric SMILES: CCOC(=O)CN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)C/C=C/C)C
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol
• CAS No.: 919009-55-5

Description

(E)-ethyl 2-(3-(but-2-en-1-yl)-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetate is a useful research compound. Its molecular formula is C17H21N5O4 and its molecular weight is 359.386. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

One study focuses on the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones and their in vitro antimicrobial activities. This research demonstrates the potential of imidazole derivatives in developing new antimicrobial agents. The synthesis process involves acetylation and treatment with triethyl amine and formamide, followed by refluxation with urea, which could be analogous to methods applicable to the compound of interest (Sharma, Sharma, & Rane, 2004).

Catalytic Properties and Synthesis

Another area of research involves the synthesis and study of the catalytic properties of bis(2-(1-ethyl-1H-imidazol-4-yl)acetate) copper(II). This work highlights the utility of imidazole derivatives in catalysis, potentially offering a pathway for utilizing the subject compound in similar applications (Banerjee et al., 2013).

Biological Activity Studies

Further research has been conducted on new 1,3,4-oxadiazole compounds derived from 1H-imidazole, emphasizing the exploration of imidazole-based compounds for their biological activities. This suggests a potential for the compound to be explored for similar biological effects (Al-badrany, Mohammed, & Alasadi, 2019).

Application in Organic Synthesis

Research on phosphorus pentoxide in organic synthesis sheds light on the synthesis of hypoxanthines, a class of compounds related to purines, indicating the versatility of similar compounds in organic synthesis (Nielsen & Pedersen, 1982).